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Compound of Interest

Compound Name: (1-~13~C)Aniline

Cat. No.: B101788 Get Quote

Essential Safety and Handling Guide for (1-
¹³C)Aniline
This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with (1-¹³C)Aniline. Given that the isotopic label

does not alter the chemical properties, the safety precautions are identical to those for standard

aniline. Aniline is a toxic compound that requires strict adherence to safety procedures to

minimize exposure risk.

Aniline is a combustible, oily liquid that is toxic through all routes of exposure: inhalation, skin

absorption, and ingestion.[1][2] It is classified as a suspected carcinogen and mutagen and can

cause serious damage to organs through prolonged or repeated exposure.[3][4][5][6] Acute

exposure can lead to methemoglobinemia, a condition that reduces the blood's ability to carry

oxygen, identifiable by a blue color of the skin and lips (cyanosis).[7][8]

Hazard Summary and Exposure Limits
Always consult the Safety Data Sheet (SDS) for the most detailed information before beginning

any work.[1][3]
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Hazard Classification Description Exposure Limits

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, in contact

with skin, or if inhaled.[4][5][9]

OSHA PEL: 5 ppm (TWA)[1]

[10]

Carcinogenicity
Suspected of causing cancer

(IARC Group 2A).[3][5][7]

ACGIH TLV: 2 ppm (TWA)[1][7]

[11]

Serious Eye Damage

Causes serious, potentially

irreversible eye damage.[3][4]

[5][6]

NIOSH REL: Lowest feasible

concentration.[7]

Skin Sensitization
May cause an allergic skin

reaction.[3][4][5]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.[4][5][6]

Specific Target Organ Toxicity

Causes damage to the blood,

central nervous system, and

spleen through prolonged or

repeated exposure.[3][4][5]

Operational and Disposal Plan
Engineering Controls
Proper ventilation is the primary method for controlling exposure.

Chemical Fume Hood: All work involving the handling or transfer of (1-¹³C)Aniline must be

conducted within a properly functioning and certified laboratory chemical fume hood.[1][3]

[12]

Glove Box: For procedures with a higher risk of aerosol generation, a glove box may be

required.[1]

Accessibility: An eyewash station and safety shower must be easily accessible in the

immediate work area.[1]
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A comprehensive PPE strategy is mandatory to prevent skin and eye contact.
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Protection Type Specification Rationale

Hand Protection

Recommended: Butyl,

Neoprene, Polyvinyl Alcohol

(PVA), or Viton gloves.[3]

Prevents skin absorption, a

primary route of toxic

exposure.[2]

NOT Recommended: Nitrile

gloves are not recommended

for aniline as they offer poor

protection.[3]

Nitrile has a low breakthrough

time with aniline.

Always consult the glove

manufacturer's compatibility

chart for specific breakthrough

times.[3]

Ensures selection of

appropriate glove material for

the duration of the task.

Eye & Face Protection

Chemical splash goggles are

required at a minimum.[3] For

tasks with a higher splash risk,

use chemical safety goggles

and a full-face shield.[2]

Protects against splashes that

can cause serious eye

damage.[3][6]

Skin & Body Protection

A fully buttoned, long-sleeved

lab coat, long pants, and

closed-toe shoes are required.

[1][3] For larger quantities or

splash potential, chemical-

resistant coveralls may be

necessary.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Typically not required when

work is performed within a

certified chemical fume hood. If

exposure limits may be

exceeded, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.[13]

Protects against the inhalation

of toxic vapors.[7]
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Personnel must be medically

cleared and fit-tested to wear a

respirator.[3]

Ensures proper respirator

function and user safety.

Handling and Storage Protocol
Designated Area: Confine all work with aniline to a designated area within a chemical fume

hood.[3]

Quantities: Purchase and store the smallest quantities needed for your research.[3]

Storage: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight,

heat, and ignition sources.[2][3] Containers should be stored below eye level in secondary

containment.[3]

Incompatibilities: Store aniline away from strong oxidizing agents, strong acids, bases, iron,

and zinc.[1][3]

Transport: When moving aniline between labs, use sealed, clearly labeled containers within

non-breakable secondary containment (such as a bottle carrier).[3]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[3][7] Do not eat, drink, or smoke in areas where aniline is handled.[5]

[14]

Spill and Emergency Procedures
Immediate and correct response is crucial. The following workflow outlines the general

procedure for an aniline spill.
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Aniline Spill Occurs

Assess Spill Size
Is it a 'Small Spill'?

(Cleanable < 10 mins by trained personnel)

Small Spill Procedure

Yes

Large Spill Procedure

No

Don Appropriate PPE:
- Butyl/Viton Gloves

- Goggles & Lab Coat
- Respirator (if needed)

Absorb with Inert Material
(Vermiculite, Sand)

Collect waste into a
sealable, labeled container

Decontaminate Area
and dispose of materials

as hazardous waste

Alert others and
IMMEDIATELY EVACUATE the area

Secure the area,
prevent entry

Call EH&S / Emergency Response
and report the spill

Click to download full resolution via product page

Caption: Logical workflow for responding to an aniline spill.
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First Aid Measures:

Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][4][15]

Skin Contact: Quickly remove all contaminated clothing.[7][10] Immediately wash the

affected skin area with large amounts of soap and water for at least 15 minutes.[1][7] Seek

medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open.[1][7] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison

control center immediately.[1][10]

Disposal Plan
(1-¹³C)Aniline and any materials contaminated with it must be treated as hazardous waste.

Waste Collection: Collect all aniline waste, including contaminated absorbents and PPE, in a

compatible and clearly labeled, sealable container (e.g., a polyethylene container).[3]

Labeling: Affix a completed hazardous waste label to the container.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials, and within secondary containment.

Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety

(EH&S) department.[1]

Prohibition: NEVER dispose of aniline waste down the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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